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Compound of Interest

Compound Name: Formaldehyde (13C)

CAS No.: 89277-65-6

Cat. No.: B032910

Get Quote

Executive Summary
Formaldehyde-

(

) is a critical C1 synthon in structural biology and metabolomics, primarily utilized for the site-
specific isotopic labeling of proteins and small molecules. Unlike radiolabeling (

),

-formaldehyde provides a stable, non-radioactive probe for Nuclear Magnetic Resonance
(NMR) spectroscopy and Mass Spectrometry (MS).

This guide analyzes the commercial landscape of high-purity

-formaldehyde, delineates the critical quality attributes (CQAs) required for sensitive
biophysical assays, and provides validated protocols for its most common application: the
reductive methylation of lysine residues in proteins.
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Part 1: Technical Specifications & Critical Quality
Attributes (CQAs)
When sourcing

-formaldehyde, "purity" is a multidimensional attribute. Researchers must distinguish between
isotopic enrichment, chemical purity, and the solvent matrix.[1]

Isotopic Enrichment
For high-resolution NMR (e.g.,

HSQC experiments), isotopic dilution is the enemy of sensitivity.

Standard Grade:ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline

ng-star-inserted">

atom %

.[1][2][3][4][5][6] Suitable for small molecule synthesis where signal-to-noise (S/N) is high.

High-Res Grade:ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline

ng-star-inserted">

atom %

.[1][4][7] Mandatory for protein NMR to minimize satellite peaks from incomplete labeling.[1]

Chemical Form & Matrix
Suppliers typically offer two distinct forms.[1] The choice dictates the experimental workflow.
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Form Specification
Primary
Application

Pros/Cons

Aqueous Solution ~20% w/w in Protein Labeling,

Aqueous Chemistry

Pro: Ready to use.[1]

Con: Methanol

stabilizer often

present (10-15%)

which may interfere

with sensitive

biological assays.[1]

Deuterated Solution ~20% w/w in NMR Standards,

Reaction Monitoring

Pro: No solvent

suppression needed

in NMR.[1] Con:

Significantly higher

cost.[1]

Paraformaldehyde
Solid Powder (

)

Anhydrous Synthesis,

Long-term Storage

Pro: No stabilizers

(methanol-free);

higher chemical purity.

[1] Con: Requires

depolymerization

(cracking) before use.

[1]

Part 2: Commercial Supplier Analysis
The market is dominated by a few key manufacturers who synthesize the precursor isotopes.[1]

Resellers often repackage these core sources.[1]

Cambridge Isotope Laboratories (CIL)
CIL is widely regarded as the "gold standard" for biomolecular NMR isotopes due to their

rigorous QC on isotopic enrichment.[1]

Key Product: Formaldehyde (

, 99%) 20% w/w in
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(Cat# CLM-806).[1][2][5][8]

Differentiation: They offer a "methanol-free" specification for sensitive enzymatic reactions,

though it has a shorter shelf-life due to polymerization risks.[1]

Best For: Protein NMR structural biology where

enrichment is non-negotiable.[1]

Merck / Sigma-Aldrich (Isotec)
The Isotec division of Sigma-Aldrich provides the broadest catalog, including double-labeled

variants.[1]

Key Product: Formaldehyde-ngcontent-ng-c3932382896="" _nghost-ng-c1874552323=""

class="inline ng-star-inserted">

,

(Cat# 596388).[1][6][7]

Differentiation: Excellent availability of deuterated variants (

) for eliminating proton signals in specific NMR channels.[1]

Best For: Routine synthetic chemistry and metabolomics standards.[1]

CortecNet / Taiyo Nippon Sanso
CortecNet acts as a specialized distributor for European and Asian markets, often sourcing

high-quality isotopes from Taiyo Nippon Sanso.[1]

Differentiation: They frequently offer smaller aliquots (e.g., 0.5 mL ampules), which is crucial

for preventing waste.[1] Formaldehyde solutions oxidize to formic acid over time once

opened.[1]

Best For: Labs with lower throughput needs requiring fresh ampules for each experiment.[1]

Part 3: Synthetic Workflows & Protocols
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Application 1: Reductive Methylation of Proteins for
NMR
This is the primary application for

-formaldehyde in drug discovery. It introduces

-methyl probes onto lysine residues, allowing researchers to track conformational changes or
ligand binding via 2D NMR.

The Mechanism
The reaction proceeds via a Schiff base intermediate, reduced by Sodium Cyanoborohydride (

) or Dimethylamine Borane (DMAB).

Lysine Residue
(R-NH2)

Schiff Base
(Imine)

+ 13CH2O
pH 6-7

Formaldehyde-13C
(13CH2O) Dimethyl-Lysine-13C

(R-N(13CH3)2)

Reduction

Reducing Agent
(NaCNBH3)

Click to download full resolution via product page

Figure 1: Reaction pathway for the reductive methylation of lysine residues using

-formaldehyde.

Experimental Protocol
Reagents:

Protein of interest (

) in Phosphate Buffer (pH 6.5). Note: Avoid TRIS buffer as it contains primary amines that will
compete for the label.

ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">
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-Formaldehyde (20% solution).[2][3][4][5][6][9]

(1 M stock).

Steps:

Preparation: Exchange protein into

Phosphate buffer, pH 6.5. The slightly acidic pH favors the reduction of the Schiff base over
the aldehyde.[1]

Addition: Add

-formaldehyde to the protein solution at a 20-fold molar excess relative to the number of
lysine residues + N-terminus.

Reduction: Immediately add

at a 0.5 molar equivalent to the formaldehyde.[1]

Incubation: Incubate at

for 2–4 hours.

Repetition: Repeat steps 2 and 3 to ensure dimethylation (monomethylated lysines can

complicate NMR spectra).

Quenching: Add excess Ammonium Sulfate or Glycine to quench unreacted formaldehyde.[1]

Purification: Remove excess reagents via size-exclusion chromatography (PD-10 column) or

dialysis.

Validation: Collect a

HSQC spectrum. Successful labeling appears as distinct peaks in the methyl region (

).

Application 2: Depolymerization of Paraformaldehyde-
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For anhydrous reactions, commercial aqueous solutions are unsuitable. Researchers must

purchase solid paraformaldehyde-

and "crack" it to generate dry monomeric gas.

Safety Warning: Formaldehyde is a known carcinogen.[1] All steps must be performed in a

fume hood.[1]

Paraformaldehyde-13C
(Solid Polymer)

Formaldehyde-13C
(Gas Phase)

Thermal Cracking

Heat (140-160°C)

Solvent Trap
(e.g., Dry THF -78°C)

Condensation

Anhydrous Reaction

Click to download full resolution via product page

Figure 2: Workflow for generating anhydrous

-formaldehyde from paraformaldehyde.

Protocol:

Place Paraformaldehyde-

powder in a dry two-neck flask connected to a gas outlet tube.

Direct the outlet tube into a reaction vessel containing dry solvent (e.g., THF) cooled to
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.

Heat the solid paraformaldehyde to

.

A slow stream of dry Nitrogen can help carry the generated monomer gas into the trap.[1]

Critical: The monomer is unstable and will repolymerize if not used immediately.[1]

References
O'Connell, M. R., et al. (2014).Methods to Identify the NMR Resonances of the

-Dimethyl N-terminal Amine on Reductively Methylated Proteins.[1] Journal of Visualized
Experiments.[1] [Link]

Means, G. E., & Feeney, R. E. (1968).Reductive alkylation of amino groups in proteins.[1]

Biochemistry.[1] (Foundational protocol for reductive methylation).

Hampton Research.Reductive Alkylation Kit Protocol. [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Commercial Suppliers and
Applications of High-Purity Formaldehyde ( )]. BenchChem, [2026]. [Online PDF]. Available
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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